Cas no 912368-67-3 (3-Cyano-3-(2-thienyl)acrylic acid potassium salt)

3-Cyano-3-(2-thienyl)acrylic acid potassium salt is a versatile organic compound featuring a cyanoacrylic acid moiety bound to a thienyl group. Its potassium salt form enhances solubility in polar solvents, making it suitable for applications in organic synthesis and materials science. The compound’s conjugated structure, combining electron-withdrawing cyano and carboxylic groups with the electron-rich thienyl ring, enables its use as a building block for π-conjugated systems, dyes, or photovoltaic materials. Its stability and reactivity under mild conditions further support its utility in cross-coupling reactions or as a ligand precursor. The potassium counterion also facilitates purification and handling in synthetic workflows.
3-Cyano-3-(2-thienyl)acrylic acid potassium salt structure
912368-67-3 structure
Product Name:3-Cyano-3-(2-thienyl)acrylic acid potassium salt
CAS No:912368-67-3
MF:C8H4KNO2S
MW:217.286161422729
MDL:MFCD00974731
CID:3031877
PubChem ID:23676945
Update Time:2025-06-09

3-Cyano-3-(2-thienyl)acrylic acid potassium salt Chemical and Physical Properties

Names and Identifiers

    • Potassium (Z)-3-cyano-3-(thiophen-2-yl)acrylate
    • 3-cyano-3-(2-thienyl)acrylic acid potassium salt
    • potassium 3-cyano-3-(2-thienyl)acrylate
    • BBQSCGRDQRRBAX-UHFFFAOYSA-M
    • AK544545
    • potassium;(Z)-3-cyano-3-thiophen-2-ylprop-2-enoate
    • 3-cyano-3-thiophen-2-yl-acrylic acid potassium salt
    • 912368-67-3
    • SCHEMBL3077296
    • CS-B1203
    • Potassium 3-cyano-3-(thiophen-2-yl)acrylate
    • MFCD29924754
    • Y10575
    • Potassium(Z)-3-cyano-3-(thiophen-2-yl)acrylate
    • (2Z)-3-cyano-3-(2-thienyl)acrylic acid potassium salt
    • BBQSCGRDQRRBAX-YHSAGPEESA-M
    • 3-Cyano-3-(2-thienyl)acrylic acid potassium salt
    • MDL: MFCD00974731
    • Inchi: 1S/C8H5NO2S.K/c9-5-6(4-8(10)11)7-2-1-3-12-7;/h1-4H,(H,10,11);/q;+1/p-1/b6-4-;
    • InChI Key: BBQSCGRDQRRBAX-YHSAGPEESA-M
    • SMILES: [K+].S1C=CC=C1/C(/C#N)=C\C(=O)[O-]

Computed Properties

  • Exact Mass: 216.95998103g/mol
  • Monoisotopic Mass: 216.95998103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2

3-Cyano-3-(2-thienyl)acrylic acid potassium salt Security Information

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Additional information on 3-Cyano-3-(2-thienyl)acrylic acid potassium salt

Comprehensive Overview of 3-Cyano-3-(2-thienyl)acrylic acid potassium salt (CAS No. 912368-67-3)

3-Cyano-3-(2-thienyl)acrylic acid potassium salt (CAS No. 912368-67-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This potassium salt derivative of 3-Cyano-3-(2-thienyl)acrylic acid is widely recognized for its unique chemical properties, including its ability to act as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, organic electronics, and advanced material design.

The compound's molecular structure features a cyano group and a thienyl moiety, which contribute to its reactivity and solubility in various solvents. Its potassium salt form enhances its stability and makes it more suitable for certain synthetic pathways. In recent years, the demand for 3-Cyano-3-(2-thienyl)acrylic acid potassium salt has risen, particularly in the context of green chemistry and sustainable synthesis. Many users searching for this compound often inquire about its synthesis methods, solubility characteristics, and applications in organic photovoltaics.

One of the most frequently asked questions about CAS No. 912368-67-3 revolves around its role in pharmaceutical intermediates. The compound's ability to undergo selective reactions makes it a valuable building block for the development of novel therapeutic agents. Additionally, its photophysical properties have sparked interest in the field of organic electronics, where it is being explored for use in light-emitting diodes (LEDs) and solar cells. These applications align with current trends in renewable energy and eco-friendly technologies, which are hot topics among researchers and investors alike.

Another area of interest is the compound's potential in polymer chemistry. The thienyl group in its structure allows for conjugation, which is essential for creating conductive polymers. This property has led to investigations into its use in flexible electronics and wearable devices, addressing the growing demand for lightweight and durable materials. Users searching for 3-Cyano-3-(2-thienyl)acrylic acid potassium salt applications often seek information on its compatibility with other monomers and its performance under various conditions.

From a commercial perspective, the availability and pricing of CAS No. 912368-67-3 are common concerns. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the rising demand. Questions about storage conditions, handling precautions, and purity standards are also prevalent in user searches, reflecting the need for detailed technical data. Ensuring high purity and consistent quality is critical for applications in sensitive industries like pharmaceuticals and electronics.

In summary, 3-Cyano-3-(2-thienyl)acrylic acid potassium salt (CAS No. 912368-67-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with its relevance to cutting-edge research areas, make it a subject of ongoing interest. Whether for drug discovery, advanced materials, or sustainable technologies, this compound continues to play a pivotal role in scientific and industrial advancements.

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